2-methyl-4-oxo-4H-3,1-benzoxazine-8-carboxylic acid
Cat. No. B8643563
Key on ui cas rn:
67081-71-4
M. Wt: 205.17 g/mol
InChI Key: SXGDKPZZZMOLHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08710044B2
Procedure details
2-Methyl-4-oxo-4H-3,1-benzoxazine-8-carboxylic acid (51.5 g; 251.26 mmol) was dissolved in NH4OH (360.0 ml; 6.98 V; 28% solution). Ammonium acetate (77.5 g; 1.005 mmol) was added, and the reaction mixture was heated at 80° C. for 2 h. The reaction mixture was cooled to room temperature and diluted with MeOH (40 mL) then heated for 72 h at 80° C. in a pressure bottle. The reaction mixture was concentrated on the rotary evaporator then cooled on ice and filtered. The solid was dried under vacuum to provide the desired product (33.5 g, 65% yield).
Quantity
51.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[O:7][C:6](=[O:8])[C:5]2[CH:9]=[CH:10][CH:11]=[C:12]([C:13]([OH:15])=O)[C:4]=2[N:3]=1.C([O-])(=O)C.[NH4+:20]>[NH4+].[OH-].CO>[CH3:1][C:2]1[NH:20][C:13](=[O:15])[C:12]2[C:4](=[C:5]([C:6]([OH:7])=[O:8])[CH:9]=[CH:10][CH:11]=2)[N:3]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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51.5 g
|
|
Type
|
reactant
|
|
Smiles
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CC1=NC2=C(C(O1)=O)C=CC=C2C(=O)O
|
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Name
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|
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Quantity
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360 mL
|
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Type
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solvent
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Smiles
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[NH4+].[OH-]
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Step Two
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Name
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|
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Quantity
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77.5 g
|
|
Type
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reactant
|
|
Smiles
|
C(C)(=O)[O-].[NH4+]
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Step Three
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Name
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|
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Quantity
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40 mL
|
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Type
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solvent
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Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to room temperature
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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then heated for 72 h at 80° C. in a pressure bottle
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|
Duration
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72 h
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The reaction mixture was concentrated on the rotary evaporator
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
then cooled on ice
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solid was dried under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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CC1=NC2=C(C=CC=C2C(N1)=O)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 33.5 g | |
| YIELD: PERCENTYIELD | 65% | |
| YIELD: CALCULATEDPERCENTYIELD | 16325.3% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
